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Compound of Interest

Compound Name: Cyclodecanol

cat. No.: B074256

An In-Depth Technical Guide on the Core Chemical Properties and Structure of Cyclodecanol

Introduction

Cyclodecanol is a cyclic alcohol that, along with its larger ring analogue cyclododecanol,
serves as a valuable compound in organic synthesis and materials science. Its unique ten-
membered ring structure imparts specific chemical and physical properties that are of interest
to researchers in drug development and chemical manufacturing. This technical guide provides
a comprehensive overview of the core chemical properties, structure, and relevant
experimental protocols associated with cyclodecanol and its closely related analogue,
cyclododecanol.

Chemical Structure and Isomerism

The chemical structure of cyclodecanol consists of a ten-membered carbon ring with a single
hydroxyl (-OH) group attached to one of the carbon atoms. Its molecular formula is C10H200.
The IUPAC name for this compound is simply cyclodecanol.[1][2][3][4][5]

Due to the presence of a chiral center at the carbon atom bonded to the hydroxyl group,
cyclodecanol can exist as stereoisomers.[6] These are molecules with the same molecular
formula and connectivity but different spatial arrangements of their atoms. Specifically,
cyclodecanol has two enantiomers: (R)-cyclodecanol and (S)-cyclodecanol. These
enantiomers are non-superimposable mirror images of each other and can exhibit different
biological activities, a critical consideration in drug development.
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The carbocycle of cyclodecanol adopts a stable boat-chair-boat conformation in its crystalline

form.[7]

A closely related and more commonly referenced compound is cyclododecanol, which features
a twelve-membered carbon ring (C12H240).[8][9][10][11][12][13]

Core Chemical and Physical Properties

The quantitative properties of cyclodecanol and cyclododecanol are summarized in the table

below for clear comparison. It is important for researchers to distinguish between these two

compounds, as their properties differ due to the variation in their ring size.

Property

Cyclodecanol

Cyclododecanol

CAS Number

1502-05-2[1][2][3]

1724-39-6[9][11][12][13][14]

Molecular Formula

C10H200[1][2][3]

C12H240[8][9][11][12][13]

Molecular Weight 156.27 g/mol [1][2] 184.32 g/mol [8][9][11][13][14]
White Crystalline Solid[8][14]
Appearance
[15]
Melting Point 40.5 °C[16] 75-79 °C[17][18][19]
- _ 272-278 °C @ 760 mmHg[14]
Boiling Point 243.7 °C @ 760 mmHg[16][20]
[17][18]
Density 0.896 g/cm?3[16][20] ~0.87 g/lcm?3[14][21][15]
Flash Point 100.1 °C[16][20] 138 °C[17][18]

Water Solubility

20.66 - 40 mg/L @ 20-25 °C
(insoluble)[8][14][21]

IUPAC Name

Cyclodecanol[1][2]

Cyclododecanol[13]

Experimental Protocols
Synthesis of Cyclododecanol via Hydrogenation

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b074256?utm_src=pdf-body
https://www.researchgate.net/publication/244647068_Cyclodecanol
https://www.thegoodscentscompany.com/data/rw1232381.html
https://www.scbt.com/p/cyclododecanol-1724-39-6
https://cymitquimica.com/cas/1724-39-6/
https://www.sigmaaldrich.com/IN/en/product/mm/802675
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H24O/c13-12-10-8-6-4-2-1-3-5-7-9-11-12/h12-13H%2C1-11H2
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclododecanol
https://www.benchchem.com/product/b074256?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclodecanol
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/87718
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H20O/c11-10-8-6-4-2-1-3-5-7-9-10/h10-11H%2C1-9H2
https://www.scbt.com/p/cyclododecanol-1724-39-6
https://www.sigmaaldrich.com/IN/en/product/mm/802675
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H24O/c13-12-10-8-6-4-2-1-3-5-7-9-11-12/h12-13H%2C1-11H2
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclododecanol
https://m.chemicalbook.com/ProductChemicalPropertiesCB2387716_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclodecanol
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/87718
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H20O/c11-10-8-6-4-2-1-3-5-7-9-10/h10-11H%2C1-9H2
https://www.thegoodscentscompany.com/data/rw1232381.html
https://www.scbt.com/p/cyclododecanol-1724-39-6
https://www.sigmaaldrich.com/IN/en/product/mm/802675
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H24O/c13-12-10-8-6-4-2-1-3-5-7-9-11-12/h12-13H%2C1-11H2
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclododecanol
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclodecanol
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/87718
https://www.thegoodscentscompany.com/data/rw1232381.html
https://www.scbt.com/p/cyclododecanol-1724-39-6
https://www.sigmaaldrich.com/IN/en/product/mm/802675
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclododecanol
https://m.chemicalbook.com/ProductChemicalPropertiesCB2387716_EN.htm
https://www.thegoodscentscompany.com/data/rw1232381.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2387716_EN.htm
http://www.ichemical.com/products/1724-39-6.html
https://www.guidechem.com/dictionary/en/1502-05-2.html
https://www.merckmillipore.com/MY/en/product/Cyclododecanol,MDA_CHEM-802675
https://store.apolloscientific.co.uk/product/cyclododecanol
https://www.sigmaaldrich.com/HK/zh/product/mm/802675
https://www.guidechem.com/dictionary/en/1502-05-2.html
https://www.chemnet.com/cas/en/1502-05-2/Cyclodecanol.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2387716_EN.htm
https://www.merckmillipore.com/MY/en/product/Cyclododecanol,MDA_CHEM-802675
https://store.apolloscientific.co.uk/product/cyclododecanol
https://www.guidechem.com/dictionary/en/1502-05-2.html
https://www.chemnet.com/cas/en/1502-05-2/Cyclodecanol.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2387716_EN.htm
https://www.chembk.com/en/chem/Cyclododecanol
http://www.ichemical.com/products/1724-39-6.html
https://www.guidechem.com/dictionary/en/1502-05-2.html
https://www.chemnet.com/cas/en/1502-05-2/Cyclodecanol.html
https://www.merckmillipore.com/MY/en/product/Cyclododecanol,MDA_CHEM-802675
https://store.apolloscientific.co.uk/product/cyclododecanol
https://www.thegoodscentscompany.com/data/rw1232381.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2387716_EN.htm
https://www.chembk.com/en/chem/Cyclododecanol
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclodecanol
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/87718
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclododecanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A common method for synthesizing cyclododecanol involves the hydrogenation of
cyclododecatriene (CDT) to cyclododecane, followed by oxidation.[22] An alternative route
involves the hydrogenation of epoxycyclododecane.

Methodology:

Catalyst Preparation: A palladium on carbon catalyst is typically used for the hydrogenation
reaction.[23]

o Reaction Setup: Epoxycyclododecane is placed in a high-pressure autoclave. A solvent may
or may not be used.[24]

» Hydrogenation: The autoclave is sealed, and the air is displaced with hydrogen gas. The
reactor is heated to a temperature between 125-150 °C, and the hydrogen pressure is
maintained at 10-20 kg/cm 2-G.[24]

o Reaction Monitoring: The reaction is allowed to proceed for several hours (e.g., 12 hours).
[23]

e Product Isolation: After cooling, the product mixture, containing cyclododecanol and
cyclododecanone, is collected.[23][24]

 Purification: The final product can be purified by distillation.[23][24]

Oxidation of Cyclododecanol to Cyclododecanone

The oxidation of the secondary alcohol, cyclododecanol, to its corresponding ketone,
cyclododecanone, is a fundamental reaction in organic chemistry.[25]

Methodology:

» Reactant Preparation: In a reaction flask, dissolve cyclodecanol in a mixture of acetone and
acetic acid.[25]

» Heating: Gently heat the mixture to approximately 45 °C.[25]

o Oxidant Addition: Slowly add an oxidizing agent, such as sodium hypochlorite (bleach), to
the reaction mixture over a period of about 30 minutes while maintaining the temperature.
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[25]

o Reaction Completion: After the addition is complete, continue stirring and monitor the
reaction for the presence of excess oxidant. If necessary, continue heating for an additional
10 minutes or add more oxidizing agent until an excess is present.[25]

o Workup and Extraction: Once the reaction is complete, the product is worked up and
extracted from the aqueous solution using an organic solvent.[25]

e Product Analysis: The resulting cyclododecanone can be analyzed using techniques such as
infrared spectroscopy to confirm the presence of the ketone's carbonyl group and the
absence of the alcohol's hydroxyl group.[25]

Signaling Pathways and Logical Relationships

The following diagrams illustrate key transformations involving cyclodecanol and related
compounds.

Cyclodecanol
(Secondary Alcohol)

Cyclodecanone
(Ketone)

=
-
-
-
-
-
-
-
-

Oxidizing Agent
(e.g., NaOClI)

Click to download full resolution via product page

Caption: Oxidation of Cyclodecanol to Cyclodecanone.
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Proposed Biochemical Degradation Pathway
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Caption: Proposed biochemical degradation of cyclododecanol.[26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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